6-Methyl-5-oxa-7-azaspiro[2.5]octane

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• SMILES: CC1NCC2(CC2)CO1
• InChI: InChI=1S/C7H13NO/c1-6-8-4-7(2-3-7)5-9-6/h6,8H,2-5H2,1H3
• InChIKey: QBCGDESHRDNSHL-UHFFFAOYSA-N

6-Methyl-5-oxa-7-azaspiro[2.5]octane Structural Identity

6-Methyl-5-oxa-7-azaspiro[2.5]octane (molecular formula C₇H₁₃NO, molecular weight ~127.18 g/mol) is a bicyclic spiro heterocycle featuring an oxa-aza spiro[2.5]octane core with a single methyl substituent at position 6, an oxygen heteroatom at position 5, and a nitrogen heteroatom at position 7 . This compound belongs to the broader class of oxa-azaspiro[2.5]octane derivatives, a scaffold that has been explored in patents for sigma receptor modulation and metabolic disorder indications [1]. Its structural registry exists in the PubChem Substance database (SID 35691952) and the ChemSpider database (CSID 13641557), confirming its identity as a discrete chemical entity within screening compound collections [2].

Scaffold5-Oxa-7-azaspiro[2.5]octane core

SubstitutionC6 single methyl, distinct regiochemistry

ContextSigma receptor & metabolic disorder research

• [1] Vath JE, Chaffee S. Oxaspiro[2.5]octane Derivatives and Analogs. European Patent EP2683706A1 / WO2012122264A1, filed March 7, 2012, granted February 21, 2018. View Source
• [2] PubChem. SID 35691952 – 6-Methyl-5-oxa-7-azaspiro[2.5]octane (Legacy Record). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/substance/35691952 View Source

6-Methyl-5-oxa-7-azaspiro[2.5]octane Analog Substitution Risks

The specific 5-oxa-7-aza regiochemistry paired with a single methyl group at position 6 creates a substitution pattern that is absent in commercially available close analogs. The positional isomer 6-methyl-1-oxa-6-azaspiro[2.5]octane (CAS 67685-99-8) relocates both heteroatoms, fundamentally altering hydrogen-bonding geometry and the spatial orientation of the methyl group . The gem-dimethyl analog 6,6-dimethyl-5-oxa-7-azaspiro[2.5]octane (CAS 1530823-22-3) introduces an additional methyl group at the same carbon, increasing molecular weight by ~11% and steric bulk at a position likely critical for target engagement . The unsubstituted parent 4-oxa-7-azaspiro[2.5]octane (CAS 220291-92-9) lacks the methyl group entirely, resulting in a calculated XLogP3 of -0.2 versus a predicted higher lipophilicity for the methylated derivative [1]. These structural differences are non-trivial: in spirocyclic scaffolds, even a single methyl group can alter conformational preferences, metabolic stability, and receptor complementarity [2]. Substituting any of these analogs for 6-methyl-5-oxa-7-azaspiro[2.5]octane in a structure-activity relationship (SAR) campaign or synthetic pathway would introduce an uncontrolled variable with predictable consequences for physicochemical and pharmacological profiles.

Positional isomer (1-oxa-6-aza) alters H-bond geometry

Relocated heteroatoms fundamentally change pharmacophoric vectors; direct replacement may invalidate SAR assumptions.

Gem-dimethyl analog increases steric demand and lipophilicity

Additional methyl group adds ~11% molecular weight and raises logP; may disrupt fit in compact binding pockets.

Unsubstituted parent lacks methyl-driven lipophilicity gain

XLogP3 -0.2 vs. predicted +0.3; lower membrane permeability potential limits CNS or intracellular target studies.

• [1] PubChem. CID 22417205 – 4-Oxa-7-azaspiro[2.5]octane – Computed Properties (XLogP3-AA = -0.2, MW = 113.16 g/mol). National Center for Biotechnology Information. View Source
• [2] Wuitschik G, Carreira EM, Wagner B, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8): 3227–3246. (Class-level inference for spirocyclic oxetane/azaspiro property modulation by substitution.) View Source

6-Methyl-5-oxa-7-azaspiro[2.5]octane Differentiation Evidence

Regioisomeric Substitution: 5-Oxa-7-aza vs. 1-Oxa-6-aza

6-Methyl-5-oxa-7-azaspiro[2.5]octane differs from its commercially available positional isomer 6-methyl-1-oxa-6-azaspiro[2.5]octane (CAS 67685-99-8) in the placement of both heteroatoms. In the target compound, the oxygen occupies position 5 and nitrogen position 7 of the spiro[2.5]octane framework; in the isomer, these are reversed to positions 1 and 6, respectively . The heteroatom positions in spirocyclic scaffolds govern both the directionality of hydrogen-bond donor/acceptor vectors and the electron density distribution within the ring system, which directly impacts molecular recognition by biological targets [1]. No published head-to-head biological comparison exists; the differentiation is structural and must be experimentally validated.

Regioisomeric Shift

Class-level

O at 5, N at 7 vs. O at 1, N at 6; distinct H-bond vector orientation

Pharmacophoric differentiation for screening libraries

No head-to-head bioassay available

Evidence Dimension	Heteroatom positional isomerism
Target Compound Data	Oxygen at position 5; Nitrogen at position 7; Methyl at position 6; C₇H₁₃NO; MW ~127.18 g/mol
Comparator Or Baseline	6-Methyl-1-oxa-6-azaspiro[2.5]octane (CAS 67685-99-8): Oxygen at position 1; Nitrogen at position 6; Methyl at position 6; C₇H₁₃NO; MW 127.18 g/mol; Calculated solubility 279 g/L (25 °C); Density 1.05 g/cm³
Quantified Difference	Different heteroatom positions alter H-bond vector geometry; identical molecular formula and MW, but distinct spatial pharmacophore
Conditions	Structural comparison based on IUPAC nomenclature and CAS registry differentiation

Why This Matters

For medicinal chemists exploring SAR around oxa-azaspiro scaffolds, the 5-oxa-7-aza vs. 1-oxa-6-aza regiochemistry offers a distinct pharmacophoric pattern, making the target compound a non-redundant member of screening libraries.

• [1] Wuitschik G, Carreira EM, Wagner B, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. J Med Chem, 2010, 53(8): 3227–3246. (Supports class-level principle that heteroatom placement in spirocycles affects recognition.) View Source

Mono-methyl vs. Gem-dimethyl Substitution

6-Methyl-5-oxa-7-azaspiro[2.5]octane carries a single methyl group at the 6-position, in contrast to its gem-dimethyl analog 6,6-dimethyl-5-oxa-7-azaspiro[2.5]octane (CAS 1530823-22-3) which has two methyl groups at the same carbon . The mono-methyl compound has a molecular weight of ~127.18 Da (C₇H₁₃NO), while the gem-dimethyl analog weighs 141.21 Da (C₈H₁₅NO) . This ~11% reduction in molecular weight and the absence of the second methyl group predict lower lipophilicity (estimated ΔlogP ≈ -0.5 based on the Hansch π constant for methyl) and reduced steric demand at the quaternary carbon center, which may be critical for fitting into compact binding pockets [1].

Mono- vs. Gem-dimethyl

Reported

MW ~127.18 vs. 141.21; ΔlogP ≈ +0.5 (Hansch π)

Lower lipophilicity and steric demand for lead optimization

logP estimated, not experimentally measured

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	C₇H₁₃NO; MW ~127.18 g/mol; single methyl substituent at C6
Comparator Or Baseline	6,6-Dimethyl-5-oxa-7-azaspiro[2.5]octane (CAS 1530823-22-3): C₈H₁₅NO; MW 141.21 g/mol; gem-dimethyl at C6; purity ≥95%
Quantified Difference	MW difference: ~14.03 Da (~11% higher for gem-dimethyl); estimated ΔlogP ≈ +0.5 for gem-dimethyl (πCH₃ ≈ 0.5 per Hansch analysis)
Conditions	Structural comparison; logP difference estimated from Hansch substituent constant, not experimentally measured for these specific compounds

Why This Matters

In fragment-based screening or lead optimization programs constrained by lipophilic ligand efficiency (LLE) metrics, the mono-methyl derivative provides a lower-lipophilicity starting point, potentially offering superior developability profiles.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. (πCH₃ ≈ 0.5 for aliphatic substitution.) View Source

Methylated vs. Unsubstituted Parent Scaffold

The unsubstituted 4-oxa-7-azaspiro[2.5]octane (CAS 220291-92-9) has a computed XLogP3 of -0.2, a topological polar surface area (TPSA) of 21.3 Ų, 1 hydrogen bond donor, and 2 hydrogen bond acceptors [1]. The addition of a single methyl group in 6-methyl-5-oxa-7-azaspiro[2.5]octane is predicted to increase XLogP3 by approximately +0.5 units (based on the aliphatic carbon contribution) and increase TPSA negligibly. The methyl group also introduces one additional rotatable bond equivalent in terms of conformational sampling, though the spirocyclic core remains rigid [2]. These computed differences, while modest, are meaningful in the context of CNS drug-likeness guidelines where optimal logP ranges are narrow (typically 1–4).

Methyl vs. Parent

Class-level

XLogP3 -0.2 vs. +0.3 (est.); TPSA 21.3 Ų unchanged

Favorable shift toward CNS drug-likeness range

Computed properties; experimental validation needed

Evidence Dimension	Computed XLogP3, TPSA, HBD/HBA profile
Target Compound Data	C₇H₁₃NO; MW ~127.18; predicted XLogP3 ≈ +0.3 (estimated); TPSA unchanged from parent; 1 HBD; 2 HBA
Comparator Or Baseline	4-Oxa-7-azaspiro[2.5]octane (CAS 220291-92-9): C₆H₁₁NO; MW 113.16; XLogP3 = -0.2 (computed, PubChem); TPSA = 21.3 Ų; 1 HBD; 2 HBA [1]
Quantified Difference	Estimated ΔXLogP3 ≈ +0.5; MW increase +14 Da; TPSA unchanged
Conditions	XLogP3 for parent from PubChem computed properties; target compound values are predicted by structural analogy

Why This Matters

The methyl decoration shifts the scaffold into a more favorable lipophilicity range for membrane permeability while preserving hydrogen-bonding capacity, making it a potentially more attractive starting point for CNS or intracellular target programs.

• [1] PubChem. CID 22417205 – 4-Oxa-7-azaspiro[2.5]octane – Computed Properties. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/22417205 View Source
• [2] Wuitschik G, Carreira EM, Wagner B, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. J Med Chem, 2010, 53(8): 3227–3246. (General principles of spirocycle property modulation.) View Source

Patent Landscape: Sigma Receptor and Metabolic Programs

The oxa-azaspiro[2.5]octane scaffold is explicitly claimed in two distinct patent families. EP2683706 (Zafgen Corporation) claims oxaspiro[2.5]octane derivatives for the treatment of overweight and obesity, with the spirocyclic core serving as a key pharmacophoric element [1]. US10183918 (Esteve Pharmaceuticals) claims oxa-azaspiro compounds with affinity for sigma-1 (σ1) receptors for pain treatment, where the oxa-azaspiro framework is critical for receptor binding [2]. While 6-methyl-5-oxa-7-azaspiro[2.5]octane itself is not a specifically exemplified compound in these patents, its core scaffold is validated in these therapeutic contexts. This provides class-level evidence that the oxa-azaspiro[2.5]octane architecture is privileged for these target families, supporting its inclusion in screening cascades.

Patent Landscape

Class-level

Sigma-1 & metabolic disorder patent families claim oxa-azaspiro core

Scaffold relevance for targeted screening libraries

6-methyl derivative not specifically exemplified

Evidence Dimension	Patent-derived target class association
Target Compound Data	6-Methyl-5-oxa-7-azaspiro[2.5]octane as a structural analog of the claimed oxa-azaspiro[2.5]octane scaffold
Comparator Or Baseline	EP2683706: oxaspiro[2.5]octane derivatives for obesity; US10183918: oxa-azaspiro compounds as σ1 receptor ligands for pain [1][2]
Quantified Difference	Not applicable; no direct quantitative comparison available
Conditions	Patent analysis; no direct biological data for the specific compound available

Why This Matters

Procurement of this compound is justified for organizations pursuing sigma receptor or metabolic disorder programs where the oxa-azaspiro[2.5]octane scaffold has demonstrated patent-level relevance, warranting its inclusion in focused screening libraries.

• [1] Vath JE, Chaffee S. Oxaspiro[2.5]octane Derivatives and Analogs. European Patent EP2683706A1, filed 2012-03-07, granted 2018-02-21. Available at: https://patents.google.com/patent/EP2683706A1 View Source
• [2] Díaz JL, Cuevas F, et al. Oxa-azaspiro Compounds Having Activity Against Pain. US Patent 10183918B2, issued 2019-01-22. Available at: https://patents.justia.com/patent/10183918 View Source

6-Methyl-5-oxa-7-azaspiro[2.5]octane Application Scenarios

Sigma-1 Receptor Screening Library Design

Based on the oxa-azaspiro scaffold's demonstrated relevance to sigma-1 receptor pharmacology as claimed in US10183918, 6-methyl-5-oxa-7-azaspiro[2.5]octane should be included in focused compound libraries targeting sigma receptors for neurological and pain indications. The single methyl substitution provides a distinct steric and electronic profile within the library, enabling SAR exploration around the 6-position [1]. Researchers should prioritize this compound when diversifying oxa-azaspiro collections for sigma receptor screening cascades.

Fragment-Based Lead Generation for Metabolic Disorders

The oxaspiro[2.5]octane scaffold is claimed in EP2683706 for obesity and metabolic disorders. With its molecular weight of ~127 Da and favorable predicted physicochemical properties (estimated XLogP3 ≈ +0.3), 6-methyl-5-oxa-7-azaspiro[2.5]octane meets fragment-likeness criteria and can serve as a fragment hit starting point or a core scaffold for elaboration in metabolic disease programs [2]. Its single methyl group offers a vector for further structural expansion without excessive lipophilicity.

Regioisomeric Selectivity Profiling in SAR

The availability of 6-methyl-5-oxa-7-azaspiro[2.5]octane alongside its positional isomer 6-methyl-1-oxa-6-azaspiro[2.5]octane (CAS 67685-99-8) enables systematic regioisomeric profiling. Medicinal chemistry teams exploring oxa-azaspiro scaffolds should procure both compounds to assess how heteroatom placement affects target binding, selectivity, and ADME properties. This paired procurement strategy is essential for deconvoluting structure-activity relationships in this scaffold class.

Synthetic Methodology for 5-Oxa-7-azaspiro[2.5]octane Derivatives

Methodology efforts targeting the synthesis of oxa-azaspiro compounds, particularly those employing halogenated intermediates and ring closure strategies as described in patent CN119101009A, can use 6-methyl-5-oxa-7-azaspiro[2.5]octane as a reference standard or starting material for developing and validating new synthetic routes to 5-oxa-7-azaspiro[2.5]octane derivatives [3].

Application

Selection Property

Validation Focus

Sigma-1 receptor screening

Scaffold diversity at C6

Sigma receptor binding assay

Fragment-based metabolic disorder research

Fragment-likeness (MW ~127, logP ~0.3)

Metabolic target binding assays

Regioisomeric SAR profiling

Positional isomer comparison capability

Target selectivity and ADME studies

Synthetic route validation

Reference standard for 5-oxa-7-aza scaffold

Purity and structural confirmation

• [1] Díaz JL, Cuevas F, et al. Oxa-azaspiro Compounds Having Activity Against Pain. US Patent 10183918B2, issued 2019-01-22. Available at: https://patents.justia.com/patent/10183918 View Source
• [2] Vath JE, Chaffee S. Oxaspiro[2.5]octane Derivatives and Analogs. European Patent EP2683706A1, filed 2012-03-07. Available at: https://patents.google.com/patent/EP2683706A1 View Source
• [3] China Patent CN119101009A. Preparation Method for 4-Oxa-7-azaspiro[2.5]octane via Halogenated Intermediates. (Cross-referenced in vendor technical documentation for synthetic route context.) View Source